1-allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone

• IUPAC Name: 6-amino-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1-prop-2-enylpyrimidin-4-one
• InChI: InChI=1S/C14H20N4O2S/c1-2-6-18-11(15)9-12(19)16-14(18)21-10-13(20)17-7-4-3-5-8-17/h2,9H,1,3-8,10,15H2
• InChI Key: LAMFLIXHRAUZMW-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CC(=O)N=C1SCC(=O)N2CCCCC2)N
• Molecular Formula: C14H20N4O2S
• Molecular Weight: 308.40 g/mol

Description

1-Allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic uses. This compound is also known as APT or 2-APEPT and is synthesized through a specific method. In

Mechanism of Action

The mechanism of action of 1-allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone is not fully understood. However, it has been suggested that the compound works by inhibiting specific enzymes or receptors in cancer cells or beta-amyloid peptides. This inhibition leads to the disruption of the cancer cell's growth or beta-amyloid aggregation, which ultimately results in cell death or prevention of disease progression.
Biochemical and Physiological Effects:
1-Allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone has been shown to have various biochemical and physiological effects in scientific research. It has been found to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect for cancer treatment. Additionally, the compound has been shown to reduce the levels of beta-amyloid peptides in vitro, which is a promising effect for Alzheimer's disease treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 1-allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone in lab experiments is its potency and specificity for inhibiting cancer cell growth or beta-amyloid aggregation. This allows for more precise and targeted research. However, the compound's limited solubility in water can pose a challenge for certain experiments, and its potential toxicity at high concentrations can also be a limitation.

Future Directions

There are several future directions for research on 1-allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone. One direction is to further investigate its potential therapeutic uses in other areas, such as Parkinson's disease or Huntington's disease. Another direction is to optimize the synthesis method to improve the compound's solubility and reduce potential toxicity. Additionally, more research is needed to fully understand the mechanism of action of the compound and its effects on various biological pathways.

Synthesis Methods

The synthesis of 1-allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone involves the reaction of 2-mercapto-N-(1-piperidinyl)acetamide with allyl isocyanate in the presence of a base. The reaction yields the desired product, which can be further purified using various techniques. This synthesis method has been optimized to produce high yields of the compound with purity suitable for scientific research.

Scientific Research Applications

1-Allyl-6-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-4(1H)-pyrimidinone has been studied for its potential therapeutic uses in various areas of research. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells, including breast cancer, lung cancer, and melanoma. Additionally, the compound has been studied for its potential use in treating Alzheimer's disease, as it has been found to inhibit the aggregation of beta-amyloid peptides, which are associated with the development of the disease.